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Compound of Interest

Compound Name: BMS-191011

Cat. No.: B1667175

Essential Safety and Handling Guide for BMS-
191011

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling BMS-191011. It is intended for researchers, scientists, and
professionals in drug development to ensure the safe and effective use of this compound in a
laboratory setting.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for BMS-191011, compiled from
various suppliers.

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C16H10CIF3N20s3
Molecular Weight 370.71 g/mol

CAS Number 202821-81-6
Appearance White solid

Purity >95% to 298% (HPLC)[1]
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Table 2: Solubility Data

Solvent Concentration

DMSO 100 mM[1] or 125 mg/mL (337.19 mM)[2]
Ethanol 15 mM[1] or 3 mg/mL[3]

DMF 10 mg/mL][3]

DMSO:PBS (pH 7.2) (1:1)

0.3 mg/mL[3]

Table 3: Storage and Stability

Condition Temperature Duration

Solid (Powder) Room Temperature or -20°C > 2 years[3]

In Solvent -20°C Up to 1 month[1]
-80°C Up to 1 year[2]

Shipping Ambient Temperature Stable for shipping[1]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.

o Eye Protection: Chemical safety goggles or a face shield should be worn, especially when

handling the solid compound or solutions, to protect against splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Dispose of

contaminated gloves after use.

o Body Protection: A laboratory coat must be worn. Ensure it is kept clean and worn buttoned.

» Footwear: Closed-toe shoes are essential to protect from chemical spills.

e Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosol formation, a NIOSH-approved respirator may be necessary. Work should be
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conducted in a well-ventilated area, preferably a fume hood.

Operational Plan: Handling and Experimental

Protocol
Workflow for Handling BMS-191011
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BMS-191011 Handling Workflow
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Caption: A flowchart outlining the key steps for the safe handling of BMS-191011, from
preparation to disposal.

Experimental Protocol: Preparation of Stock Solutions

o Preparation: Before handling, ensure all necessary PPE is donned. Prepare the work area,
preferably in a chemical fume hood, by cleaning the surfaces and gathering all necessary
equipment (e.g., analytical balance, vials, appropriate solvents, vortex mixer).

» Weighing: Carefully weigh the desired amount of BMS-191011 powder using an analytical
balance. Avoid creating dust.

o Solubilization: Add the appropriate solvent to the vial containing the BMS-191011 powder.
For example, to prepare a 100 mM stock solution in DMSO, add the calculated volume of
DMSO.

e Mixing: Vortex the solution until the BMS-191011 is completely dissolved. Gentle warming
may be applied if necessary, but check for compound stability at higher temperatures.

o Storage: If not for immediate use, store the stock solution at -20°C for up to one month or at
-80°C for longer-term storage.[1][2] Before use, allow the solution to equilibrate to room
temperature and ensure no precipitation has occurred.[1]

Disposal Plan

All waste materials contaminated with BMS-191011 must be disposed of as hazardous
chemical waste.

e Solid Waste: Unused BMS-191011 powder and any contaminated items (e.g., weigh boats,
pipette tips, gloves) should be collected in a designated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste: Unused solutions of BMS-191011 and solvent washes should be collected in a
separate, sealed, and labeled hazardous waste container for liquid chemical waste. Do not
pour down the drain.
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e Sharps: Any contaminated needles or other sharps must be disposed of in a designated
sharps container.

o Decontamination: All work surfaces and equipment should be thoroughly decontaminated
with an appropriate solvent (e.g., 70% ethanol) after use.

Consult and adhere to your institution's specific guidelines for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667175?utm_src=pdf-custom-synthesis
https://hellobio.com/bms-191011.html
https://www.targetmol.com/compound/BMS-191011
https://www.caymanchem.com/product/22299/bms-191011
https://www.benchchem.com/product/b1667175#personal-protective-equipment-for-handling-bms-191011
https://www.benchchem.com/product/b1667175#personal-protective-equipment-for-handling-bms-191011
https://www.benchchem.com/product/b1667175#personal-protective-equipment-for-handling-bms-191011
https://www.benchchem.com/product/b1667175#personal-protective-equipment-for-handling-bms-191011
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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